ethyl 3-(8-(5-chloro-2-methylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: ethyl 3-[6-(5-chloro-2-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C21H22ClN5O4/c1-5-31-16(28)8-9-25-19(29)17-18(24(4)21(25)30)23-20-26(17)11-13(3)27(20)15-10-14(22)7-6-12(15)2/h6-7,10-11H,5,8-9H2,1-4H3
• InChI Key: HUMQEUUPMNQFNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C2=C(N=C3N2C=C(N3C4=C(C=CC(=C4)Cl)C)C)N(C1=O)C
• Molecular Formula: C21H22ClN5O4
• Molecular Weight: 443.9 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are derived from carboxylic acids and (in this case) alcohols.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The presence of the imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate core suggests a purine derivative, which is a type of nitrogen-containing heterocycle.

Chemical Reactions Analysis

As an ester, this compound would be expected to undergo reactions typical of esters, such as hydrolysis, reduction, and reactions with Grignard reagents. The presence of the imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate core could also enable other types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of various functional groups. For example, esters generally have pleasant odors and are often found in fats and oils.

Scientific Research Applications

Organic Synthesis and Building Blocks

• . They serve as intermediates for various chemical transformations.

Hydromethylation of Alkenes

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Application to Natural Products

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Total Synthesis of Alkaloids

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given its complex structure, it could have interesting biological activity or be used as a building block for the synthesis of other complex molecules.